Cas no 2092841-75-1 (4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid)

• Product Name: 4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid
• CAS No: 2092841-75-1
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5267238
• Update Time: 2025-10-16

4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid

• Inchi： 1S/C11H13ClN2O2/c1-6-3-7-8(12)4-9(11(15)16)13-10(7)5-14(6)2/h4,6H,3,5H2,1-2H3,(H,15,16)
• InChI Key： GBFRTOXQLSMDGL-UHFFFAOYSA-N
• SMILES： N1C2=C(CC(C)N(C)C2)C(Cl)=CC=1C(O)=O

Additional information on 4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid

Research Brief on 4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid (CAS: 2092841-75-1)

In recent years, the compound 4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid (CAS: 2092841-75-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its naphthyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Its unique structural features and reactivity make it a valuable scaffold for medicinal chemistry.

The primary focus of recent studies has been on the synthesis, optimization, and biological evaluation of this compound and its derivatives. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules targeting specific disease pathways. For instance, its application in the inhibition of protein kinases, which are critical in cancer and inflammatory diseases, has been a major area of investigation. The chloro and carboxylic acid functional groups provide sites for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.

One of the notable advancements in this area is the development of novel synthetic routes to produce 4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid with higher yields and purity. Recent publications have detailed innovative catalytic methods and green chemistry approaches to streamline its production, addressing challenges such as regioselectivity and scalability. These improvements are crucial for facilitating its use in large-scale pharmaceutical manufacturing.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits moderate to high affinity for certain kinase targets. For example, it has been tested in vitro against a panel of kinases, showing selective inhibition profiles that could be leveraged for targeted therapies. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its suitability as a drug candidate. These studies are foundational for the design of next-generation kinase inhibitors with improved efficacy and safety profiles.

Looking ahead, the potential applications of 4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid extend beyond kinase inhibition. Researchers are exploring its utility in other therapeutic areas, such as infectious diseases and neurological disorders, where its scaffold could be modified to target different biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Chloro-6,7-dimethyl-6,8-dihydro-5H-1,7-naphthyridine-2-carboxylic acid represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research efforts are focused on optimizing its synthesis, expanding its therapeutic potential, and advancing its development into viable drug candidates. The continued exploration of this compound and its derivatives is likely to yield significant contributions to the field, offering new opportunities for addressing unmet medical needs.